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Compound of Interest

Compound Name: SR144528

Cat. No.: B1682612 Get Quote

Technical Support Center: SR144528
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the preparation and storage of SR144528 stock

solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing an SR144528 stock solution?

A1: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing a

stock solution of SR144528.[1][2] It is soluble in DMSO at a concentration of 20 mg/mL.[1]

Other solvents such as ethanol and DMF are also viable options, with solubilities of 30 mg/mL

in both.[1]

Q2: How should I store the SR144528 stock solution?

A2: For long-term storage, it is recommended to store the SR144528 stock solution at -20°C or

-80°C.[2][3] At -20°C, the solution is stable for at least one year, while at -80°C, it can be stored

for up to two years.[3] It is advisable to aliquot the stock solution into smaller, single-use

volumes to avoid repeated freeze-thaw cycles.

Q3: What is the recommended storage condition for the solid form of SR144528?

A3: The solid form of SR144528 should be stored at -20°C for long-term stability, where it can

be stable for at least four years.[1]
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Q4: Can I prepare an aqueous working solution from the DMSO stock?

A4: Direct dilution of the DMSO stock solution into aqueous buffers may lead to precipitation of

the compound due to its low aqueous solubility. A common method for preparing aqueous

working solutions for in vivo experiments involves using co-solvents. For example, a mixture of

DMSO, Tween 80, and saline can be used.[3] One protocol suggests a final solvent

composition of 10% DMSO and 90% corn oil for animal experiments.[3] For cell-based assays,

the final concentration of DMSO in the culture medium should be kept low (typically below 0.1%

v/v) to avoid solvent-induced toxicity.[2][4]
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Problem Possible Cause Solution

SR144528 powder does not

dissolve in the solvent.

The concentration of the

solution exceeds the solubility

of SR144528 in the chosen

solvent.

- Increase the volume of the

solvent to decrease the

concentration.- Gently warm

the solution or use sonication

to aid dissolution.[3] Be

cautious with heating as it may

degrade the compound.-

Ensure you are using a

recommended solvent with

high solubility for SR144528,

such as DMSO, DMF, or

ethanol.[1]

Precipitation occurs when

diluting the stock solution with

aqueous buffer.

SR144528 has poor solubility

in aqueous solutions.

- Use a co-solvent system. For

in vivo studies, a mixture of

DMSO, Tween 80, and saline

is often used.[3]- For cell

culture experiments, ensure

the final concentration of the

organic solvent (e.g., DMSO)

is as low as possible (e.g.,

<0.1%) to maintain compound

solubility and minimize cell

toxicity.[2][4]- Prepare fresh

working solutions just before

use.[3]

Inconsistent experimental

results.

- Improper storage of the stock

solution leading to

degradation.- Repeated

freeze-thaw cycles of the stock

solution.

- Store the stock solution at the

recommended temperature

(-20°C or -80°C) in tightly

sealed vials.[1][2][3]- Aliquot

the stock solution into single-

use vials to avoid multiple

freeze-thaw cycles.
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Quantitative Data Summary
Solubility of SR144528

Solvent Solubility

DMSO 20 mg/mL[1]

DMF 30 mg/mL[1]

Ethanol 30 mg/mL[1]

Ethanol:PBS (pH 7.2) (1:1) 0.5 mg/mL[1]

Storage and Stability of SR144528

Form Storage Temperature Stability

Solid -20°C ≥ 4 years[1]

Stock Solution in DMSO -20°C 1 year[3]

Stock Solution in DMSO -80°C 2 years[3]

Experimental Protocols
Preparation of SR144528 Stock Solution (10 mM in
DMSO)

Weighing: Accurately weigh the required amount of SR144528 powder (Molecular Weight:

476.05 g/mol ). For example, to prepare 1 mL of a 10 mM stock solution, weigh 4.76 mg of

SR144528.

Dissolving: Add the appropriate volume of DMSO to the powder. For 1 mL of a 10 mM

solution, add 1 mL of DMSO.

Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming or

sonication can be used to assist dissolution if necessary.[3]
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Storage: Aliquot the stock solution into single-use vials and store at -20°C or -80°C.[2][3]

Preparation of Working Solution for In Vitro Assays
Thawing: Thaw a single-use aliquot of the SR144528 stock solution at room temperature.

Dilution: Serially dilute the stock solution with cell culture medium to achieve the desired final

concentration. Ensure the final DMSO concentration in the assay is minimal (e.g., <0.1%) to

avoid affecting the cells.[2][4]
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Stock Solution Preparation

Storage

Preparation of Working Solution

Weigh SR144528 Powder

Add DMSO

Vortex/Sonicate to Dissolve

Aliquot into Single-Use Vials

Store at -20°C or -80°C

Thaw Aliquot

Dilute with Assay Buffer

Click to download full resolution via product page

Caption: Workflow for preparing and storing SR144528 stock solution.
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Caption: Simplified signaling pathway of SR144528 as a CB2 receptor inverse agonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [preparing SR144528 stock solution and storage].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682612#preparing-sr144528-stock-solution-and-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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